Cas no 2171593-67-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylazetidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylazetidine-2-carboxylic acid
• CAS No: 2171593-67-0
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6057995
• PubChem ID: 165515428
• Update Time: 2025-10-31

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylazetidine-2-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptanecarbonyl]azetidine-2-carboxylic acid
• EN300-1519334
• 2171593-67-0

• Inchi： 1S/C27H30N2O5/c30-25(29-15-14-24(29)26(31)32)21-12-2-1-3-13-23(21)28-27(33)34-16-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-11,21-24H,1-3,12-16H2,(H,28,33)(H,31,32)
• InChI Key： YHKGYJMVUFGHSG-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylazetidine-2-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylazetidine-2-carboxylic acid (CAS No. 2171593-67-0)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylazetidine-2-carboxylic acid, identified by its CAS number 2171593-67-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of structural motifs designed to exhibit unique biochemical properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The compound’s structure is characterized by a central azetidine ring, which is a six-membered heterocyclic scaffold containing two nitrogen atoms. This core structure is appended with various functional groups that enhance its pharmacological potential. Specifically, the presence of a cycloheptanecarbonyl moiety contributes to the molecule’s rigidity and stability, while the (9H-fluoren-9-yl)methoxycarbonyl group introduces a bulky, lipophilic component that may influence its solubility and membrane permeability. The amino functionality at the 1-position further opens avenues for further derivatization and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such multifunctional scaffolds in modulating biological pathways. The azetidine ring, in particular, has been extensively studied for its role in peptidomimetics, where it serves as an effective mimic of peptide bonds while maintaining greater chemical stability. This property makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylazetidine-2-carboxylic acid an attractive scaffold for designing novel bioactive molecules.

In the context of drug discovery, the compound’s design aligns with current trends toward the development of hybrid molecules that combine multiple pharmacophoric elements. The fluorenylmethoxycarbonyl (Fmoc) protecting group at the amino position not only enhances the compound’s stability during synthetic procedures but also provides a convenient handle for further chemical modifications. Such features are particularly valuable in library synthesis and high-throughput screening campaigns aimed at identifying lead compounds for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in targeting neurological disorders. Azetidine derivatives have shown promise in modulating neurotransmitter systems, particularly through interactions with receptors and enzymes involved in synaptic transmission. The lipophilic nature of the fluorene moiety may enhance blood-brain barrier penetration, a critical factor for treating central nervous system (CNS) disorders. Preliminary studies suggest that derivatives of this class may exhibit neuroprotective or anti-inflammatory properties, which are areas of intense research interest.

The cycloheptanecarbonyl group further contributes to the molecule’s structural complexity, potentially enabling selective binding to specific protein targets. This moiety can act as a steric constraint, optimizing interactions with biological macromolecules while minimizing off-target effects. Such structural features are often exploited in rational drug design to enhance potency and selectivity.

Recent publications have begun to explore the synthetic methodologies for constructing analogs of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylazetidine-2-carboxylic acid. Advances in solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have enabled more efficient access to complex heterocyclic frameworks. These techniques have been instrumental in generating libraries of structurally diverse compounds for screening against biological assays.

The pharmacokinetic profile of this compound is another area of active investigation. The balance between lipophilicity and polarizability, influenced by the presence of both hydrophobic (fluorene) and polar (azetidine, carboxylic acid) functional groups, will determine its absorption, distribution, metabolism, and excretion (ADME) properties. Optimizing these parameters is essential for translating preclinical findings into clinical efficacy.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylazetidine-2-carboxylic acid (CAS No. 2171593-67-0) represents a sophisticated molecular entity with significant potential in pharmaceutical research. Its unique structural features position it as a valuable tool for exploring new therapeutic modalities, particularly in neurological disorders. As synthetic chemistry continues to evolve, further derivatives and analogs are expected to emerge, expanding the pharmacological landscape of this promising scaffold.